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Compound of Interest

Methyl 4-bromo-3-
Compound Name:
hydroxybenzoate

Cat. No.: B121415

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical resource for the purification of Methyl 4-bromo-3-hydroxybenzoate
via recrystallization. As a critical building block in the synthesis of selective inhibitors and other
complex molecules, achieving high purity of this intermediate is paramount for reliable and
reproducible downstream applications[1][2]. This document moves beyond a simple protocol,
offering in-depth explanations, troubleshooting for common experimental hurdles, and a
framework for logical problem-solving.

Section 1: Physicochemical Properties & Strategic
Considerations

Understanding the fundamental properties of Methyl 4-bromo-3-hydroxybenzoate is the
cornerstone of developing a successful purification strategy. The compound's structure,
featuring a polar hydroxyl group, an ester, and a halogenated aromatic ring, dictates its
solubility behavior.

Table 1: Key Physicochemical Data for Methyl 4-bromo-3-hydroxybenzoate
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Property Value Source(s)
CAS Number 106291-80-9 [11[3]1[4][5]
Molecular Formula CsH7BrOs [1][4]
Molecular Weight 231.05 g/mol [1114]
White to off-white crystalline
Appearance [31141(5]
powder
Melting Point 121-125°C [L131[41[5]

| Known Solvents | Soluble in Methanol, Chloroform, Dichloromethane |[1][3] |

The key to recrystallization is identifying a solvent or solvent system in which the target
compound is highly soluble at elevated temperatures but sparingly soluble at lower
temperatures|6]. This differential solubility allows for the separation of the desired compound
from impurities that remain dissolved in the cold solvent (mother liquor) or are insoluble in the
hot solvent.

Section 2: Solvent Selection Strategy

The choice of solvent is the most critical variable in recrystallization[7]. For Methyl 4-bromo-3-
hydroxybenzoate, its moderate polarity suggests that a single solvent may not be ideal. It is
often too soluble in polar solvents like methanol even at room temperature (leading to poor
recovery) and poorly soluble in non-polar solvents like hexanes. Therefore, a mixed-solvent
system is highly recommended. A common and effective approach for phenolic compounds is
an alcohol/water system (e.g., Methanol/Water or Ethanol/Water).
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Start: Crude
Methyl 4-bromo-3-hydroxybenzoate

lTeSt #1

Use as Single Recrystallization Solvent

Use as 'Good' Solvent
in a Mixed Pair

lTeSt #2

Use as 'Poor' (Anti) Solvent
in a Mixed Pair

Find a Different Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. nbinno.com [nbinno.com]
2. nbinno.com [nbinno.com]

3. Methyl 4-Bromo-3-hydroxybenzoate | 106291-80-9 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

4. Methyl 4-Bromo-3-hydroxybenzoate | 106291-80-9 | TCI Deutschland GmbH
[tcichemicals.com]

5. Methyl 4-Bromo-3-hydroxybenzoate | 106291-80-9 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

6. Recrystallization [sites.pitt.edu]
7. cpha.tu.edu.iq [cpha.tu.edu.iq]

To cite this document: BenchChem. [Technical Support Guide: Recrystallization of Methyl 4-
bromo-3-hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121415#recrystallization-techniques-for-purifying-
methyl-4-bromo-3-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.nbinno.com/other-organic-chemicals/methyl-4-bromo-3-hydroxybenzoate-synthesis-properties-applications-za
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-methyl-4-bromo-3-hydroxybenzoate-in-modern-chemical-synthesis-za
https://www.tcichemicals.com/IN/en/p/M2246
https://www.tcichemicals.com/IN/en/p/M2246
https://www.tcichemicals.com/AT/en/p/M2246
https://www.tcichemicals.com/AT/en/p/M2246
https://www.tcichemicals.com/OP/en/p/M2246
https://www.tcichemicals.com/OP/en/p/M2246
https://sites.pitt.edu/~bandik/organicweb/recrystallization.html
https://cpha.tu.edu.iq/images/mhadrat/sfanh%20mha%20fatmh/Recrystallization.pdf
https://www.benchchem.com/product/b121415#recrystallization-techniques-for-purifying-methyl-4-bromo-3-hydroxybenzoate
https://www.benchchem.com/product/b121415#recrystallization-techniques-for-purifying-methyl-4-bromo-3-hydroxybenzoate
https://www.benchchem.com/product/b121415#recrystallization-techniques-for-purifying-methyl-4-bromo-3-hydroxybenzoate
https://www.benchchem.com/product/b121415#recrystallization-techniques-for-purifying-methyl-4-bromo-3-hydroxybenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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